molecular formula C22H27NO4 B15265561 3-{[(Benzyloxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid

3-{[(Benzyloxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid

Cat. No.: B15265561
M. Wt: 369.5 g/mol
InChI Key: ZPUOAGHNRVKUAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[(Benzyloxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid is a structurally complex amino acid derivative characterized by:

  • A benzyloxycarbonyl (Cbz) protecting group on the amino moiety, commonly used in peptide synthesis to prevent unwanted side reactions .
  • 2,2-dimethyl substitution at the β-carbon, introducing steric bulk that may influence conformational flexibility and intermolecular interactions.
  • A terminal propanoic acid group, which enhances solubility in polar solvents and enables salt formation.

The Cbz group offers stability under basic conditions but is cleavable via hydrogenolysis, contrasting with tert-butoxycarbonyl (Boc) protections .

Properties

Molecular Formula

C22H27NO4

Molecular Weight

369.5 g/mol

IUPAC Name

2,2-dimethyl-3-(phenylmethoxycarbonylamino)-3-(4-propan-2-ylphenyl)propanoic acid

InChI

InChI=1S/C22H27NO4/c1-15(2)17-10-12-18(13-11-17)19(22(3,4)20(24)25)23-21(26)27-14-16-8-6-5-7-9-16/h5-13,15,19H,14H2,1-4H3,(H,23,26)(H,24,25)

InChI Key

ZPUOAGHNRVKUAQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=C(C=C1)C(C(C)(C)C(=O)O)NC(=O)OCC2=CC=CC=C2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(Benzyloxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid typically involves multiple steps, starting from readily available starting materials. One common method involves the protection of an amino acid derivative with a benzyloxycarbonyl (Cbz) group, followed by subsequent reactions to introduce the isopropylphenyl and dimethyl groups. The reaction conditions often require the use of protecting groups, catalysts, and specific solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for cost-effectiveness, scalability, and environmental considerations. This might include the use of continuous flow reactors, automated synthesis, and advanced purification techniques to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

3-{[(Benzyloxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like nitric acid for nitration. The conditions vary depending on the desired reaction but often involve controlled temperatures, specific solvents, and catalysts to drive the reactions to completion.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the benzyloxy group would yield a benzaldehyde derivative, while reduction of the amino group would yield a primary amine.

Scientific Research Applications

3-{[(Benzyloxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3-{[(Benzyloxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxycarbonyl group can act as a protecting group, while the amino and propanoic acid groups can participate in hydrogen bonding and electrostatic interactions with target molecules. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Table 1: Comparison of Protecting Group Impact

Compound Name Protecting Group Key Structural Features Molecular Weight (g/mol) Potential Properties References
3-{[(Benzyloxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid Cbz 2,2-dimethyl; 4-isopropylphenyl ~399.5* Moderate hydrophobicity; acid-labile
(R)-3-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoic acid Boc 4-methoxyphenyl; no methyl groups ~309.3 Higher stability in acidic conditions
tert-Butyl 3-(((benzyloxy)carbonyl)amino)propanoate Cbz Esterified propanoic acid; tert-butyl ester ~279.3 Enhanced lipophilicity; prodrug potential

*Calculated based on formula C22H25NO4.

Key Findings :

  • Cbz vs. Boc : The Cbz group in the target compound is more labile under reductive conditions compared to Boc, which requires strong acids (e.g., TFA) for cleavage .
  • Ester vs. Acid : The tert-butyl ester in improves cell membrane permeability but requires hydrolysis for activation .

Analogues with Modified Aromatic Substituents

Table 2: Aromatic Substituent Effects

Compound Name Aromatic Group Additional Features Molecular Weight (g/mol) Potential Impact References
Target compound 4-(propan-2-yl)phenyl 2,2-dimethyl; Cbz ~399.5 High hydrophobicity; steric hindrance
(2S)-2-[(Benzyloxycarbonyl)amino]-3-[4’-(3’’-(4’’’-trifluoromethylphenyl)pyridin-2’-yl]propanoic acid 4-trifluoromethylphenyl; pyridine Electron-withdrawing CF3 ~528.4 Enhanced metabolic stability; polar surface
3-(4-hydroxyphenyl)-2-[[3-phenyl-2-(Cbz-amino)propanoyl]amino]propanoic acid 4-hydroxyphenyl Hydroxyl group; peptide linkage ~452.5 Increased polarity; hydrogen bonding

Key Findings :

  • Hydrophobicity : The isopropyl group in the target compound increases logP compared to hydroxyl- or trifluoromethyl-substituted analogues .
  • Electronic Effects : Electron-withdrawing groups (e.g., CF3 in ) may reduce electron density on the aromatic ring, affecting binding interactions .

Fluorinated and Sterically Hindered Analogues

Table 3: Fluorination and Steric Effects

Compound Name Substituents Molecular Weight (g/mol) Notable Properties References
Target compound 2,2-dimethyl ~399.5 Steric hindrance; conformational rigidity
2-{[(Benzyloxy)carbonyl]amino}-3,3-difluoro-2-methylpropanoic acid 3,3-difluoro; 2-methyl ~257.2 Increased acidity (pKa ~2.5*); metabolic resistance
(3R)-3-phenyl-3-[[4-(4-pyridin-4-ylphenyl)thiophene-2-carbonyl]amino]propanoic acid Thiophene; pyridine ~454.5 π-π stacking capability; kinase inhibition potential

*Estimated based on fluorinated carboxylic acid analogs.

Key Findings :

  • Fluorination : The 3,3-difluoro substitution in lowers pKa, enhancing ionization at physiological pH .
  • Steric Effects : The 2,2-dimethyl groups in the target compound may reduce enzymatic degradation compared to less hindered analogues.

Biological Activity

3-{[(Benzyloxy)carbonyl]amino}-2,2-dimethyl-3-[4-(propan-2-yl)phenyl]propanoic acid (CAS No. 2060038-86-8) is a complex organic compound notable for its potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is C22H27NO4C_{22}H_{27}NO_{4}, with a molecular weight of 369.45 g/mol. It features a benzyloxycarbonyl group that may enhance its interaction with biological targets.

The biological activity of this compound is primarily attributed to its structural components, which allow it to interact with specific enzymes or receptors. The benzyloxy groups can increase lipophilicity, facilitating cellular uptake and enhancing binding affinity to target proteins.

Biological Activity

Recent studies have highlighted several biological activities associated with this compound:

  • Hypoglycemic Activity : Research indicates that compounds structurally related to this compound exhibit significant hypoglycemic effects in animal models. For instance, derivatives have shown pronounced effects in oral glucose tolerance tests conducted on CD-1 mice .
  • Antitumor Potential : Preliminary investigations suggest that similar compounds may possess antitumor properties, potentially through the inhibition of cancer cell proliferation or modulation of apoptosis pathways.
  • Enzyme Inhibition : The compound has been evaluated for its ability to inhibit specific enzymes relevant to metabolic processes, suggesting potential applications in treating metabolic disorders.

Research Findings

A summary of key studies and findings related to the biological activity of this compound is presented below:

Study ReferenceBiological ActivityFindings
Hypoglycemic EffectSignificant reduction in blood glucose levels in CD-1 mice.
Enzyme InhibitionDemonstrated inhibition of dihydrofolate reductase, indicating potential for cancer therapy.
Antitumor ActivityCompounds structurally similar showed moderate to high potency against various cancer cell lines.

Case Study 1: Hypoglycemic Effects

In a study examining the hypoglycemic effects of related compounds, researchers found that the administration of these compounds led to a statistically significant decrease in blood glucose levels during glucose tolerance tests. This suggests potential therapeutic applications for diabetes management.

Case Study 2: Antitumor Activity

Another study investigated the antitumor properties of similar benzyloxycarbonyl amino acids. The results indicated that these compounds could inhibit the growth of various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.